Cas no 42793-97-5 ( )

  structure
  structure
Product Name: 
CAS No:42793-97-5
MF:C27H24O8
MW:476.474668502808
CID:928442
PubChem ID:298316
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (3,4-dibenzoyloxy-5-methoxy-oxolan-2-yl)methyl benzoate
    • (3,4-dibenzoyloxy-5-methoxyoxolan-2-yl)methyl benzoate
    • SCHEMBL13146114
    • Methyl 2,3,5-tri-O-benzoyl-alpha-D-arabinoside
    • NSC-170260
    • Methyl 2,3,5-tri-O-benzoylpentofuranoside #
    • MLS003911813
    • NSC400281
    • AKOS001046004
    • CHEMBL1454160
    • AKOS016879862
    • MLS001174194
    • XJKNQPQTQXKNOC-UHFFFAOYSA-N
    • HMS2872E03
    • NSC-400281
    • SMR000589003
    • Methyl 2,3,5-tri-O-benzoylpentofuranoside
    • Methyl .beta.-d-riboside tribenzoate
    • [3,4-BIS(BENZOYLOXY)-5-METHOXYOXOLAN-2-YL]METHYL BENZOATE
    • Methyl 2,3,5-tri-O-benzoyl-a-D-arabinofuranoside
    • Z56872192
    • NSC170260
    • DTXSID10962701
    • 1093344-99-0
    • 42793-97-5
    • 2-((Benzoyloxy)methyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate
    •  
    • Inchi: 1S/C27H24O8/c1-31-27-23(35-26(30)20-15-9-4-10-16-20)22(34-25(29)19-13-7-3-8-14-19)21(33-27)17-32-24(28)18-11-5-2-6-12-18/h2-16,21-23,27H,17H2,1H3
    • InChI Key: XJKNQPQTQXKNOC-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC

Computed Properties

  • Exact Mass: 476.14712
  • Monoisotopic Mass: 476.14711772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 97.36
  • LogP: 3.66590
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